Cas no 114954-49-3 (undec-2-en-5-ol)
undec-2-en-5-ol structure
Product Name:undec-2-en-5-ol
CAS No:114954-49-3
MF:C11H22O
MW:170.291783809662
CID:2613421
PubChem ID:71338581
Update Time:2025-04-21
undec-2-en-5-ol Chemical and Physical Properties
Names and Identifiers
-
- undec-2-en-5-ol
- 114954-49-3
- DTXSID20766151
-
- Inchi： 1S/C11H22O/c1-3-5-7-8-10-11(12)9-6-4-2/h4,6,11-12H,3,5,7-10H2,1-2H3
- InChI Key： JEUIFTOTENBRNM-UHFFFAOYSA-N
- SMILES： OC(CC=CC)CCCCCC
Computed Properties
- Exact Mass: 170.167065321Da
- Monoisotopic Mass: 170.167065321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 20.2Ų
undec-2-en-5-ol Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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